Cas no 2171994-22-0 (3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylpyrrolidin-3-yl}propanoic acid)

• Product Name: 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylpyrrolidin-3-yl}propanoic acid
• CAS No: 2171994-22-0
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5834604
• PubChem ID: 165817324
• Update Time: 2025-06-08

3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylpyrrolidin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylpyrrolidin-3-yl}propanoic acid
• 2171994-22-0
• 3-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxybutanoyl]pyrrolidin-3-yl}propanoic acid
• EN300-1524370

• Inchi： 1S/C27H32N2O6/c1-34-24(26(32)29-15-13-18(16-29)10-11-25(30)31)12-14-28-27(33)35-17-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,18,23-24H,10-17H2,1H3,(H,28,33)(H,30,31)
• InChI Key： JGTIIHKRBLAQJP-UHFFFAOYSA-N
• SMILES： O(C)C(CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CCC(CCC(=O)O)C1)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylpyrrolidin-3-yl}propanoic acid

Recent Advances in the Study of 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylpyrrolidin-3-yl}propanoic acid (CAS: 2171994-22-0)

The compound 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylpyrrolidin-3-yl}propanoic acid (CAS: 2171994-22-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a pyrrolidine scaffold, has shown promising potential in peptide synthesis and drug development. Recent studies have focused on its role as a versatile building block for the synthesis of complex peptides and peptidomimetics, which are crucial in the development of novel therapeutics.

One of the key areas of research involving this compound is its application in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a temporary protecting group for amino acids, and its presence in this molecule enhances its utility in the stepwise assembly of peptides. Recent advancements have demonstrated that the incorporation of 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylpyrrolidin-3-yl}propanoic acid into peptide chains can improve the efficiency and yield of synthetic processes, particularly for peptides with challenging sequences or post-translational modifications.

In addition to its synthetic applications, this compound has also been investigated for its potential biological activities. Preliminary studies suggest that derivatives of this molecule may exhibit modulatory effects on specific protein-protein interactions, making them attractive candidates for the development of targeted therapies. For instance, researchers have explored its use in the design of inhibitors for enzymes involved in inflammatory pathways, with promising results in preclinical models.

Another notable development is the exploration of this compound's role in the development of prodrugs. The presence of the methoxy and propanoic acid moieties provides opportunities for chemical modifications that can enhance the pharmacokinetic properties of drug candidates. Recent work has highlighted its potential in improving the solubility and bioavailability of poorly water-soluble drugs, addressing a common challenge in drug formulation.

Despite these advancements, challenges remain in the optimization of synthetic protocols and the elucidation of the compound's full biological potential. Future research directions may include the development of more efficient synthetic routes, the exploration of its interactions with biological targets, and the evaluation of its safety and efficacy in vivo. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully harness the potential of this intriguing molecule.

In conclusion, 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylpyrrolidin-3-yl}propanoic acid (CAS: 2171994-22-0) represents a valuable tool in chemical biology and medicinal chemistry, with diverse applications ranging from peptide synthesis to drug development. Continued research in this area is expected to yield further insights and innovations, contributing to the advancement of therapeutic strategies.